Methyl 6-acetyl-2-(3-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[(3-ethylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C20H22N2O6S2/c1-4-30(26,27)14-7-5-6-13(10-14)18(24)21-19-17(20(25)28-3)15-8-9-22(12(2)23)11-16(15)29-19/h5-7,10H,4,8-9,11H2,1-3H3,(H,21,24)
• InChI Key: ICPCYTPKLRFTOX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)C)C(=O)OC
• Molecular Formula: C20H22N2O6S2
• Molecular Weight: 450.5 g/mol

Description

Methyl 6-acetyl-2-(3-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C20H22N2O6S2 and its molecular weight is 450.52. The purity is usually 95%.
BenchChem offers high-quality Methyl 6-acetyl-2-(3-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 6-acetyl-2-(3-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Methyl 6-acetyl-2-(3-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is involved in the synthesis of complex molecules. For example, in the study of novel synthetic routes to pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, researchers explored its potential as a building block for diverse heterocyclic compounds, demonstrating its versatility in organic synthesis (Bakhite et al., 2005). Similarly, the compound plays a crucial role in the development of antimicrobial agents, where its structural modification leads to derivatives with significant activity (Abdel-rahman et al., 2002).

Medicinal Chemistry and Drug Design

In medicinal chemistry, the compound's derivatives are investigated for their potential as bioactive molecules. Studies have focused on the synthesis and evaluation of derivatives for antimicrobial activities, highlighting the compound's role in the development of new therapeutic agents (Bakhite et al., 2004). Moreover, its involvement in the synthesis of pyridothienopyrimidines and related compounds emphasizes its importance in the search for novel drug candidates with enhanced biological properties (Hussein et al., 2000).